Cas no 865-05-4 (Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium
• CAS No: 865-05-4
• MF: C₂₁H₂₈N₇O₁₄P₂
• MW: 664.433
• CID: 2058892
• PubChem ID: 5893
• Update Time: 2023-10-31

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium Chemical and Physical Properties

Names and Identifiers

• beta-NAD(+)
• beta-NAD+
• beta-NADP+
• NAD(+)
• NAD(1+)
• NAD+
• NADP+
• NAD ion(1+)
• NAD cation
• Pyridinium, 3-carbamoyl-1-β-D-ribofuranosyl-, 5'→5'-ester with adenosine 5'-(trihydrogen pyrophosphate) (8CI)
• Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium
• KBio2_001453
• 865-05-4
• 1-[5-O-[(5'-Adenylyloxy)phosphonyl]-beta-D-ribofuranosyl]-3-(aminocarbonyl)pyridinium
• KBio2_006589
• IDI1_000189
• SR-05000001677-3
• Q26987253
• Adenine-nicotinamide dinucleotide
• BAWFJGJZGIEFAR-NNYOXOHSSA-O
• C21H27N7O14P2
• SCHEMBL14478781
• Adenosine 5'-(trihydrogen diphosphate), P'?5'-ester with 3-(aminocarbonyl)-1-.beta.-D-ribofuranosylpyridinium, inner salt
• CHEMBL3039307
• TXE
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• KBio2_004021
• diphosphopyridine nucleotide
• adenosine 5'-{3-[1-(3-carbamoylpyridinio)-1,4-anhydro-D-ribitol-5-yl] dihydrogen diphosphate}
• Spectrum3_000511
• BSPBio_002061
• BSPBio_000722
• NINDS_000189
• BPBio1_000796
• 151411-04-0
• [[(2~{R},3~{S},4~{R},5~{R})-5-(3-aminocarbonylpyridin-1-ium-1-yl)-4-[[5-[4-cyano-2-[(~{E})-hydroxyiminomethyl]phenoxy]-1-oxidanyl-3~{H}-2,1$l^{4}-benzoxaborol-1-yl]oxy]-3-oxidanyl-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
• 65085-09-8
• Spectrum4_000065
• PD062453
• Nicotinamide adenine dinucleotide (NAD+)
• Prestwick3_000741
• KBio1_000189
• Spectrum5_001291
• SR-05000001677
• KBioGR_000589
• BRD-A11132253-001-01-7
• D00002
• SPBio_001012
• bmse000053
• CHEBI:15846
• beta-nicotinamide adenine dinucleotide
• Nicotinamide-Adenine-Dinucleotide
• 53-84-9
• SR-05000001677-1
• 9JM
• DivK1c_000189
• Nadide (JAN/USAN/INN)
• COZYMASE
• 121053-11-0
• KBio3_001561
• NAD cation
• Spectrum2_001056
• codehydrogenase
• C21-H27-N7-O14-P2
• nicotinamide adenine dinucleotide
• [[(2r,3s,4r,5r)-5-[(3r)-3-Aminocarbonyl-3,4-Dihydro-2h-Pyridin-1-Yl]-3,4-Bis(Oxidanyl)oxolan-2-Yl]methoxy-Oxidanidyl-Phosphoryl] [(2r,3s,4r,5r)-5-(6-Aminopurin-9-Yl)-3,4-Bis(Oxidanyl)oxolan-2-Yl]methyl Phosphate
• Spectrum_000973
• Nadide [USAN:BAN:INN:JAN]
• Nicotinamide-adenine dinucleotide
• C00003
• NAJ
• KBioSS_001453
• Adenosine 5'-(trihydrogen diphosphate), 5'.fwdarw.5'-ester with 3-(aminocarbonyl)-1-.beta.-D-ribofuranosylpyridinium hydroxide, inner salt
• nadide
• NAD ion(1+)

• Inchi： InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/p+1/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
• InChI Key： BAWFJGJZGIEFAR-NNYOXOHSSA-O
• SMILES： O=P(O)(OP(O)(OC[C@@H]1[C@@H](O)[C@@H](O)[C@@H](O1)N2C=NC3=C(N=CN=C32)N)=O)OC[C@H]4O[C@H]([C@@H]([C@@H]4O)O)[N+]5=CC=CC(C(N)=O)=C5

Computed Properties

• Exact Mass: 664.11694759g/mol
• Monoisotopic Mass: 664.11694759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 318Ų